Molecular logic operations from complex coacervation with aggregation-induced emission characteristics†

Materials Horizons Pub Date: 2022-07-06 DOI: 10.1039/D2MH00537A

Abstract

Leveraging complex coacervation of a polycation and a bivalent anion with aggregation-induced emission characteristics, we accomplish eight basic logic operations with environmental stimuli as inputs, producing Boolean-like fluorescence intensity or turbidity ‘outputs’ with contrast higher than one order of magnitude. Storage of information of a fluorescent pattern and thermo-sensor applications are also demonstrated.

Graphical abstract: Molecular logic operations from complex coacervation with aggregation-induced emission characteristics
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